Cas no 2318-25-4 (ethyl 3-ethoxy-3-imino-propanoate;hydrochloride)
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-ethoxy-3-iminopropanoate hydrochloride
- Ethyl 3-ethoxy-3-iminopropionate hydrochloride
- Ethyl 3-ethoxy-3-imino-propionate hydrochloride
- Ethyl 3-ethoxy-3-iminopropionate, HCl
- 2-ethoxycarbonyl-1-ethoxy-ethylideneamine hydrochloride
- 3-ethoxy-3-iminopropionic acid ethyl ester hydrochloride
- Eth
- ethyl ethoxycarbonylacetimidate hydrochloride
- ethyl mono-imido malonate hydrochloride
- Propanoic acid,3-ethoxy-3-imino-,ethyl ester,hydrochloride
- Ethyl 3-?ethoxy-?3-?imino-?propionate hydrochloride
- Ethyl carbethoxyacetimidate hydrochloride
- Ethyl 3-ethoxy-3-iminopropionate HCl
- 3-ethoxy-3-iminopropanoic acid ethyl ester hydrochloride
- Propanoic acid, 3-ethoxy-3-imino-, ethyl ester, hydrochloride
- Ethyl beta-ethoxy-beta-iminopropionate hydrochloride
- Ethyl3-ethoxy-3-iminopropionate hydrochloride
- Propanoic acid, 3-ethoxy-3-imino-, ethyl ester, hydro
- ethyl 3-ethoxy-3-imino-propanoate;hydrochloride
- NS00048801
- 3-ETHOXY-3-OXO-1-ETHOXYPROPAN-1-IMINE HYDROCHLORIDE
- 2-ethoxycarbonyl-1-ethoxyethylideneamine hydrochloride
- ethoxycarbonimidoyl-acetic acid ethyl ester hydrochloride
- Propanoic acid, 3-ethoxy-3-imino-, ethyl ester, hydrochloride (1:1)
- CHEMBL3188329
- DTXCID7026994
- ethyl (1-ethoxyformimidoyl)acetate hydrochloride
- MFCD00051405
- Tox21_301583
- Propanoic acid, ethyl ester, hydrochloride
- CS-W019993
- NSC-104122
- SY013332
- ethyl ethoxycarbonylacetimidate HCl
- DTXSID9046994
- ethoxycarbonimidoylacetic acid ethyl ester hydrochloride
- ETHYL (ETHOXYCARBONYL)ACETIMIDATE HYDROCHLORIDE
- O-ethyl 2-ethoxycarbonylacetimidate hydrochloride
- Ethyl ethoxycarbonyl-ethaneimidate hydrochloride
- .BETA.-ETHOXY-.BETA.-IMINOPROPIONIC ACID ETHYL ESTER HYDROCHLORIDE
- 2318-25-4
- CAS-2318-25-4
- Ethyl 3-ethoxy-3-iminopropanoate HCl
- SCHEMBL282717
- AMY32481
- NCGC00256116-01
- NSC 104122
- EN300-31862
- 2-(ETHOXYCARBONYL)ACETIMIDIC ACID ETHYL ESTER HYDROCHLORIDE
- Acetic acid, (1-ethoxyformimidoyl)-, ethyl ester, hydrochloride
- Dacarbazine Intermediates
- HYMXUYQKXCHWDC-UHFFFAOYSA-N
- AKOS015845096
- ethyl 3-ethoxy-3-iminopropanoate;hydrochloride
- GS-3996
- ETHYL 2-(ETHOXYCARBONYL)ACETIMIDATE HYDROCHLORIDE
- Ethyl 3-ethoxy-3-imino-propionate hydrochloride, technical, >=85%
- UNII-A8DE3DHG8U
- ethyl-3-ethoxy-3-iminopropionate hydrochloride
- W-107418
- Ethyl .beta.-ethoxy-.beta.-iminopropionate hydrochloride
- EINECS 219-028-1
- Diethyl malonmonoimidate hydrochloride
- NSC104122
- AB02114
- FT-0600659
- ethyl-3-ethoxy-3-iminopropanoate hydrochloride
- A8DE3DHG8U
- Ethyl3-ethoxy-3-iminopropionatehydrochloride
- DB-007487
- BETA-ETHOXY-BETA-IMINOPROPIONIC ACID ETHYL ESTER HYDROCHLORIDE
- ethyl 3-ethoxy-3-iminopropanoate,hydrochloride
-
- MDL: MFCD00051405
- Inchi: 1S/C7H13NO3.ClH/c1-3-10-6(8)5-7(9)11-4-2;/h8H,3-5H2,1-2H3;1H
- InChI Key: HYMXUYQKXCHWDC-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(CC(=O)OCC)=N
Computed Properties
- Exact Mass: 195.06600
- Monoisotopic Mass: 195.0662210 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 145
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 59.4
- Molecular Weight: 195.64
Experimental Properties
- Color/Form: White crystals
- Boiling Point: 185.7ºC at 760mmHg
- Flash Point: 66.1ºC
- PSA: 59.38000
- LogP: 1.85510
- Solubility: Soluble in water, slightly soluble in butanone, insoluble in toluene and xylene
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26
- FLUKA BRAND F CODES:10-21
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26
- Storage Condition:2-8°C
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride Customs Data
- HS CODE:2925290090
- Customs Data:
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E52880-5g |
Ethyl 3-ethoxy-3-iminopropanoate hydrochloride |
2318-25-4 | 95% | 5g |
¥55.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E52880-25g |
Ethyl 3-ethoxy-3-iminopropanoate hydrochloride |
2318-25-4 | 95% | 25g |
¥193.0 | 2023-09-07 | |
| TRC | E061290-2.5g |
Ethyl 3-ethoxy-3-iminopropanoate hydrochloride |
2318-25-4 | 2.5g |
$ 45.00 | 2022-06-05 | ||
| TRC | E061290-5g |
Ethyl 3-ethoxy-3-iminopropanoate hydrochloride |
2318-25-4 | 5g |
$ 60.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E831149-100g |
Ethyl 3-ethoxy-3-iminopropionate hydrochloride |
2318-25-4 | 95% | 100g |
898.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 05563-5G-F |
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride |
2318-25-4 | ≥85% | 5G |
¥248.81 | 2022-02-23 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 05563-25G-F |
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride |
2318-25-4 | ≥85% | 25G |
¥791.03 | 2022-02-23 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | EL121-25g |
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride |
2318-25-4 | 95% | 25g |
¥240.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | EL121-5g |
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride |
2318-25-4 | 95% | 5g |
¥72.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | EL121-100g |
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride |
2318-25-4 | 95% | 100g |
¥803.0 | 2022-06-10 |
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride Suppliers
ethyl 3-ethoxy-3-imino-propanoate;hydrochloride Related Literature
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Yongxing Tang,Chunlin He,Gregory H. Imler,Damon A. Parrish,Jean'ne M. Shreeve Dalton Trans. 2019 48 7677
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Mohamed H. Elnagdi,Sanaa O. Abdallah,Khadiga M. Ghoneim,Elzeni M. Ebied,Kawser N. Kassab Dyes. Mohamed H. Elnagdi Sanaa O. Abdallah Khadiga M. Ghoneim Elzeni M. Ebied Kawser N. Kassab J. Chem. Res. (S) 1997 44
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Ajay Kumar Chinnam,Richard J. Staples,Jean’ne M. Shreeve Mater. Adv. 2022 3 4289
Additional information on ethyl 3-ethoxy-3-imino-propanoate;hydrochloride
Ethyl 3-Ethoxy-3-Imino-Propanoate Hydrochloride: A Comprehensive Overview
Ethyl 3-ethoxy-3-imino-propanoate hydrochloride, also known by its CAS number 2318-25-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of imino esters, which are widely studied for their role in organic synthesis and as intermediates in various chemical reactions. The hydrochloride salt form of this compound is particularly notable for its stability and reactivity under specific conditions.
The molecular structure of ethyl 3-ethoxy-3-imino-propanoate hydrochloride consists of a propanoate backbone with an ethoxy group and an imino group attached to the same carbon atom. This structural arrangement imparts unique electronic properties, making it a valuable compound in both academic research and industrial applications. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the pharmaceutical industry.
One of the most significant advancements involving this compound is its role in asymmetric synthesis. Researchers have demonstrated that ethyl 3-ethoxy-3-imino-propanoate hydrochloride can serve as an effective chiral auxiliary, enabling the construction of complex molecular architectures with high enantioselectivity. This capability has been leveraged in the development of novel drug candidates, where stereochemistry plays a critical role in biological activity.
In addition to its synthetic applications, ethyl 3-ethoxy-3-imino-propanoate hydrochloride has also been explored for its catalytic properties. Recent findings suggest that this compound can act as a Lewis acid catalyst in certain organic transformations, such as Michael additions and aldol reactions. Its ability to facilitate these reactions under mild conditions has made it a promising candidate for green chemistry initiatives.
The synthesis of ethyl 3-ethoxy-3-imino-propanoate hydrochloride typically involves multi-step processes, often starting from readily available starting materials such as ethyl acetoacetate. The conversion of ethyl acetoacetate into the imino ester involves the introduction of an amine group followed by protonation to form the hydrochloride salt. This process is highly efficient and scalable, making it suitable for both laboratory and industrial production.
From a toxicological perspective, recent studies have focused on assessing the safety profile of ethyl 3-ethoxy-3-imino-propanoate hydrochloride. These studies have revealed that while the compound exhibits low acute toxicity, prolonged exposure may lead to subchronic effects that warrant further investigation. Regulatory agencies have recommended additional research to fully understand its long-term health implications.
In conclusion, ethyl 3-ethoxy-3-imino-propanoate hydrochloride, with its CAS number 2318-25-4, represents a versatile compound with diverse applications across multiple disciplines. Its role as a chiral auxiliary, catalyst, and precursor in organic synthesis underscores its importance in modern chemistry. As research continues to uncover new potential uses for this compound, it is likely to remain a focal point in both academic and industrial settings.
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